Cas no 31181-53-0 (5-Fluoro-2-methylpyridine)

• Product name: 5-Fluoro-2-methylpyridine
• CAS No: 31181-53-0
• MF: C₆H₆FN
• MW: 111.116944789886
• MDL: MFCD03095271
• CID: 53713
• PubChem ID: 2762863

5-Fluoro-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-methylpyridine
• 5-Fluoro-2-picoline
• 3-Fluoro-6-Methyl Pyridine
• 2-METHYL-5-FLUOROPYRIDINE
• 5-Fluor-2-picolin
• 5-fluoro-2-methyl-pyridine
• 5-Pyrimidineaceticacid
• PYRIDINE,5-FLUORO-2-METHYL
• 3-Fluoro-6-picoline
• PS-9260
• 5-Fluoro -2-picoline
• MFCD03095271
• FT-0638956
• edtadisodium
• SY003227
• CS-W006280
• DTXSID10376521
• EN300-42353
• A5650
• 5-Fluoro-2-methylpyridine (5-Fluoro-2-picoline)
• LXAHHHIGZXPRKQ-UHFFFAOYSA-N
• 31181-53-0
• 3-fluoro-6-methylpyridine
• AC-5403
• SCHEMBL424656
• PB18589
• FT-0653090
• PYRIDINE, 5-FLUORO-2-METHYL-
• J-517521
• BCP05119
• AM62404
• J-018269
• AKOS005146144
• DB-031412

• MDL： MFCD03095271
• Inchi： 1S/C6H6FN/c1-5-2-3-6(7)4-8-5/h2-4H,1H3
• InChI Key： LXAHHHIGZXPRKQ-UHFFFAOYSA-N
• SMILES： CC1=NC=C(C=C1)F

Computed Properties

• Exact Mass: 111.04800
• Monoisotopic Mass: 111.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.077
• Boiling Point: 114.7℃ at 760 mmHg
• Flash Point: 23.1 °C
• Refractive Index: 1.477
• PSA: 12.89000
• LogP: 1.52910

5-Fluoro-2-methylpyridine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

5-Fluoro-2-methylpyridine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 5-Fluoro-2-methylpyridine

Comprehensive Overview of 5-Fluoro-2-methylpyridine (CAS No. 31181-53-0): Properties, Applications, and Industry Insights

5-Fluoro-2-methylpyridine (CAS No. 31181-53-0) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. As a derivative of pyridine, this compound features a fluorine atom at the 5-position and a methyl group at the 2-position, which enhance its reactivity and versatility in synthetic chemistry. Researchers and industry professionals frequently search for terms like "5-Fluoro-2-methylpyridine synthesis", "CAS 31181-53-0 applications", and "fluorinated pyridine derivatives", reflecting its growing relevance in modern chemistry.

The compound's molecular formula, C₆H₆FN, and its molecular weight of 111.12 g/mol make it a lightweight yet potent building block for complex molecules. Its boiling point (approximately 150–155°C) and melting point (around 30–35°C) are critical parameters for laboratory handling and industrial-scale production. Recent studies highlight its role in the development of active pharmaceutical ingredients (APIs), particularly in antiviral and anticancer agents, aligning with the global demand for novel therapeutics. Searches for "5-Fluoro-2-methylpyridine in drug discovery" have surged, underscoring its potential in addressing unmet medical needs.

In agrochemical applications, 5-Fluoro-2-methylpyridine serves as a key intermediate for herbicides and pesticides. Its fluorine moiety improves the bioavailability and selectivity of these products, reducing environmental impact—a topic increasingly prioritized by regulatory bodies and sustainability-focused enterprises. Queries such as "eco-friendly fluorinated agrochemicals" and "CAS 31181-53-0 in crop protection" reflect this trend. The compound's compatibility with green chemistry principles further enhances its appeal, as industries seek alternatives to traditional halogenated compounds.

From a synthetic perspective, 5-Fluoro-2-methylpyridine is often synthesized via halogen-exchange reactions or direct fluorination of pyridine precursors. Advanced techniques like continuous flow chemistry have been explored to optimize its production, addressing scalability challenges. Laboratories frequently search for "efficient synthesis of 31181-53-0" and "purification methods for fluoropyridines", indicating a need for standardized protocols. Its stability under acidic and basic conditions also makes it a robust candidate for multi-step organic transformations.

The compound's spectroscopic data, including NMR and IR spectra, are well-documented, aiding in quality control and structural verification. Analytical chemists often reference "5-Fluoro-2-methylpyridine characterization" or "CAS 31181-53-0 spectral analysis" to ensure batch consistency. Additionally, its compatibility with common solvents like ethanol, dichloromethane, and acetonitrile simplifies formulation processes in end-use applications.

Emerging trends in material science have also explored 5-Fluoro-2-methylpyridine as a ligand in catalysis or a monomer for specialized polymers. Its electron-withdrawing fluorine atom can modulate electronic properties in conductive materials, resonating with searches for "fluoropyridines in advanced materials". This interdisciplinary potential positions the compound at the intersection of chemistry, biology, and engineering.

Regulatory compliance and safety profiles are frequently queried ("5-Fluoro-2-methylpyridine safety data", "CAS 31181-53-0 handling guidelines"). While not classified as hazardous under standard protocols, proper ventilation and personal protective equipment (PPE) are recommended during handling. The compound's LD₅₀ data and environmental persistence are subjects of ongoing research to align with evolving global standards like REACH and FDA guidelines.

In summary, 5-Fluoro-2-methylpyridine (CAS No. 31181-53-0) exemplifies the convergence of innovation and practicality in modern chemistry. Its applications span life sciences, agriculture, and materials engineering, driven by its tunable reactivity and structural elegance. As industries prioritize sustainability and efficiency, this compound is poised to remain a focal point in scientific and commercial discourse.